Cas no 116233-54-6 (2H-Pyran-2-carboxylic acid, 3,6-dihydro-)

• Product Name: 2H-Pyran-2-carboxylic acid, 3,6-dihydro-
• CAS No: 116233-54-6
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 3647611
• PubChem ID: 14139962
• Update Time: 2025-10-29

2H-Pyran-2-carboxylic acid, 3,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-carboxylic acid, 3,6-dihydro-
• 3,6-dihydro-2H-pyran-2-carboxylic acid
• 1169932-72-2
• 116233-54-6
• (2S)-3,6-Dihydro-2H-pyran-2-carboxylic acid
• DB-424296
• E87341
• AKOS006376285
• 3,6-dihydro-2H-pyran-2-carboxylicacid
• EN300-378044
• SCHEMBL1399779
• 850-038-4

• Inchi： 1S/C6H8O3/c7-6(8)5-3-1-2-4-9-5/h1-2,5H,3-4H2,(H,7,8)
• InChI Key： OWRKSSDYRPRYGL-UHFFFAOYSA-N
• SMILES： O1CC=CCC1C(=O)O

Computed Properties

• Exact Mass: 128.047344113g/mol
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans

Additional information on 2H-Pyran-2-carboxylic acid, 3,6-dihydro-

Comprehensive Overview of 2H-Pyran-2-carboxylic acid, 3,6-dihydro- (CAS No. 116233-54-6)

2H-Pyran-2-carboxylic acid, 3,6-dihydro- (CAS No. 116233-54-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique pyran ring structure, serves as a valuable intermediate in the synthesis of various biologically active molecules and functional materials. Its molecular formula and structural features make it a subject of interest for researchers exploring novel drug candidates and advanced materials.

The growing demand for sustainable chemistry and green synthesis has further highlighted the importance of compounds like 2H-Pyran-2-carboxylic acid, 3,6-dihydro-. Researchers are increasingly focusing on eco-friendly methods to synthesize such intermediates, aligning with global trends toward reducing environmental impact. This compound's potential applications in pharmaceutical development and biodegradable polymers have also made it a hot topic in scientific discussions and patent filings.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2H-Pyran-2-carboxylic acid, 3,6-dihydro-?" The answer lies in its preparation via catalytic hydrogenation or cyclization reactions of appropriate precursors. Another common query is: "What are the biological activities of derivatives of 2H-Pyran-2-carboxylic acid?" Studies suggest that its derivatives exhibit promising anti-inflammatory and antioxidant properties, making them candidates for further pharmacological investigation.

In the context of material science, 2H-Pyran-2-carboxylic acid, 3,6-dihydro- has been explored for its role in designing photoactive materials and organic semiconductors. Its ability to participate in conjugation reactions and form stable complexes with metals opens doors to innovations in optoelectronic devices and sensors. This aligns with the rising interest in renewable energy technologies and smart materials, which dominate current scientific and industrial research.

From a commercial perspective, the compound's availability and scalable synthesis are critical factors. Suppliers and manufacturers often highlight its high purity and consistent quality to meet the demands of academic and industrial laboratories. The compound's stability under standard conditions and compatibility with common solvents further enhance its utility in diverse applications.

In summary, 2H-Pyran-2-carboxylic acid, 3,6-dihydro- (CAS No. 116233-54-6) is a multifaceted compound with broad applications in drug discovery, material science, and sustainable chemistry. Its unique structural properties and synthetic versatility continue to inspire innovations across multiple disciplines, making it a cornerstone in modern chemical research.